Cas no 1503980-31-1 (1-(3-(furan-3-yl)-1H-pyrazol-4-yl)-N-methylmethanamine)

• Product Name: 1-(3-(furan-3-yl)-1H-pyrazol-4-yl)-N-methylmethanamine
• CAS No: 1503980-31-1
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 5578230
• Update Time: 2025-05-21

1-(3-(furan-3-yl)-1H-pyrazol-4-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 3-(3-furanyl)-N-methyl-
• 1-(3-(Furan-3-yl)-1H-pyrazol-4-yl)-N-methylmethanamine
• 1-(3-(furan-3-yl)-1H-pyrazol-4-yl)-N-methylmethanamine

• Inchi： 1S/C9H11N3O/c1-10-4-8-5-11-12-9(8)7-2-3-13-6-7/h2-3,5-6,10H,4H2,1H3,(H,11,12)
• InChI Key： QUTHNWFWYHAOFN-UHFFFAOYSA-N
• SMILES： N1C=C(CNC)C(C2C=COC=2)=N1

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 375.6±42.0 °C(Predicted)
• pka: 13.62±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(3-(furan-3-yl)-1H-pyrazol-4-yl)-N-methylmethanamine

Compound CAS No. 1503980-31-1: 1-(3-(Furan-3-yl)-1H-pyrazol-4-yl)-N-methylmethanamine

The compound CAS No. 1503980-31-1, also known as 1-(3-(furan-3-yl)-1H-pyrazol-4-yl)-N-methylmethanamine, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique electronic properties and diverse biological activities.

The molecular structure of this compound is characterized by the presence of a pyrazole ring fused with a furan moiety, which contributes to its aromatic stability and reactivity. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its ability to participate in various chemical reactions, including hydrogen bonding and π-interactions. The furan group, on the other hand, introduces electron-donating properties, enhancing the compound's ability to act as a ligand in coordination chemistry.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel anti-inflammatory and anticancer agents. Researchers have demonstrated that the compound exhibits significant inhibitory activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 1-(3-(furan-3-yl)-1H-pyrazol-4-yl)-N-methylmethanamine could serve as a lead compound for the design of more potent therapeutic agents.

In addition to its biological applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand in catalysis and metallopharmaceuticals. For instance, studies have revealed that the compound can act as an effective ligand for palladium(II) complexes, which are widely used in cross-coupling reactions—a cornerstone of modern organic synthesis.

The synthesis of CAS No. 1503980-31-1 involves a multi-step process that combines principles from both organic and organometallic chemistry. Key steps include the formation of the pyrazole ring through condensation reactions, followed by the introduction of the furan moiety via Friedel-Crafts alkylation or related methods. The final step involves the functionalization of the nitrogen atom with a methyl group, which enhances the compound's solubility and bioavailability.

From an environmental perspective, researchers have also explored the biodegradability and toxicity profiles of this compound. Initial studies indicate that it exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional synthetic compounds in certain applications. However, further research is required to fully understand its environmental impact and ensure sustainable use.

In conclusion, CAS No. 1503980-31-1, or 1-(3-(furan-3-yl)-1H-pyrazol-4-yl)-N-methylmethanamine, represents a versatile and promising molecule with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions across these disciplines.